Cas no 2228752-69-8 (1-(4-fluoropyridin-2-yl)cyclopropylmethanol)

• Product Name: 1-(4-fluoropyridin-2-yl)cyclopropylmethanol
• CAS No: 2228752-69-8
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 6061085
• PubChem ID: 165759702
• Update Time: 2025-07-23

1-(4-fluoropyridin-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoropyridin-2-yl)cyclopropylmethanol
• [1-(4-fluoropyridin-2-yl)cyclopropyl]methanol
• 2228752-69-8
• EN300-1776594

• Inchi： 1S/C9H10FNO/c10-7-1-4-11-8(5-7)9(6-12)2-3-9/h1,4-5,12H,2-3,6H2
• InChI Key： HGADXJDWKGMSJU-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(CO)CC1

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4-fluoropyridin-2-yl)cyclopropylmethanol

Research Briefing on 1-(4-fluoropyridin-2-yl)cyclopropylmethanol (CAS: 2228752-69-8) and Its Applications in Chemical Biology and Pharmaceutical Research

1-(4-fluoropyridin-2-yl)cyclopropylmethanol (CAS: 2228752-69-8) is a fluorinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to a class of small molecules that exhibit promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of the cyclopropylmethanol moiety and the fluorine atom at the 4-position of the pyridine ring contributes to its enhanced metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have explored the synthetic routes and optimization strategies for 1-(4-fluoropyridin-2-yl)cyclopropylmethanol. A notable approach involves the palladium-catalyzed cross-coupling of 4-fluoro-2-bromopyridine with cyclopropylmethanol derivatives, followed by selective functionalization. The compound's physicochemical properties, including its logP value and solubility profile, have been characterized to assess its drug-likeness. These properties are critical for its potential use as a lead compound in medicinal chemistry programs.

In the context of biological activity, 1-(4-fluoropyridin-2-yl)cyclopropylmethanol has shown inhibitory effects against several kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. Preliminary in vitro assays indicate that the compound exhibits moderate to high potency against specific targets, with IC50 values in the low micromolar range. Further structure-activity relationship (SAR) studies are underway to optimize its selectivity and efficacy.

The pharmacokinetic profile of 1-(4-fluoropyridin-2-yl)cyclopropylmethanol has also been investigated in preclinical models. Results suggest that the compound demonstrates favorable absorption and distribution properties, with moderate plasma protein binding. Its metabolic stability in liver microsomes highlights its potential for further development as a therapeutic agent. However, additional studies are needed to evaluate its toxicity and safety profile.

Beyond its direct therapeutic applications, 1-(4-fluoropyridin-2-yl)cyclopropylmethanol has been utilized as a building block in the synthesis of more complex molecules. Its versatility in chemical transformations, such as nucleophilic substitution and oxidation reactions, makes it a valuable intermediate in the preparation of diverse pharmacophores. Researchers have also explored its use in the development of fluorescent probes and imaging agents for biological studies.

In conclusion, 1-(4-fluoropyridin-2-yl)cyclopropylmethanol (CAS: 2228752-69-8) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its biological activity and synthetic utility, position it as a valuable tool for drug discovery and development. Ongoing research efforts aim to further elucidate its mechanisms of action and expand its applications in therapeutic and diagnostic fields.